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Compound of Interest

Compound Name: Diphenylmethane-d2

Cat. No.: B13828878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics of

Diphenylmethane-d2 (α,α-dideuteriodiphenylmethane). Due to the limited availability of

specific experimental data for the deuterated form, this guide presents data for both

Diphenylmethane-d2 and its non-deuterated analog, Diphenylmethane, for comparative

purposes. The information is curated for researchers, scientists, and professionals in drug

development who utilize deuterated compounds in their work.

Quantitative Data Summary
The introduction of deuterium in place of hydrogen at the methylene bridge of diphenylmethane

results in a slight increase in molecular weight. This change is expected to have a minor impact

on macroscopic physical properties such as density, boiling point, and melting point. While

specific experimentally determined values for Diphenylmethane-d2 are scarce in publicly

available literature, the properties of the parent compound provide a close approximation.

Table 1: Physical Properties of Diphenylmethane-d2
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Property Value Source

Molecular Formula C₁₃H₁₀D₂ [1]

Molecular Weight 170.25 g/mol [1]

CAS Number 3947-98-6 [1]

Table 2: Physical Properties of Diphenylmethane (for comparison)

Property Value Source(s)

Molecular Formula C₁₃H₁₂ [2][3]

Molecular Weight 168.23 g/mol [2]

Appearance
Colorless to pale yellow liquid

or low melting solid
[4]

Melting Point 22-24 °C [3][4]

Boiling Point 264 °C [3][4]

Density 1.006 g/mL at 25 °C [3][4]

Water Solubility 14.1 mg/L at 25 °C [2][4]

Solubility in Organic Solvents
Soluble in ethanol, ether,

benzene, and chloroform.
[4]

Refractive Index (n20/D) 1.577 [4]

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties of

Diphenylmethane-d2 are not readily available. However, the following sections describe a

plausible synthesis and standard methods for characterizing its physical properties, adapted

from procedures for similar compounds.[5]

Synthesis and Purification of Diphenylmethane-d2
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A common method for the synthesis of deuterated diphenylmethane involves the reduction of

benzophenone with a deuterated reducing agent.

Reaction Scheme:

Benzophenone

Diphenylmethane-d2

1.

LiAlD₄ (Lithium aluminum deuteride)
 

Anhydrous THF

 

Acidic Work-up (e.g., D₂O, then H₃O⁺)

2.

Click to download full resolution via product page

Caption: Synthesis of Diphenylmethane-d2.

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet is charged with benzophenone and anhydrous

tetrahydrofuran (THF).

Reduction: The solution is cooled in an ice bath, and a solution of lithium aluminum deuteride

(LiAlD₄) in anhydrous THF is added dropwise.

Reflux: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux for several hours to ensure complete reaction.

Quenching and Work-up: The reaction is carefully quenched by the slow addition of D₂O,

followed by an aqueous acid work-up.
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Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted

with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed with

brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure.

Purification: The crude product is purified by column chromatography on silica gel or by

vacuum distillation to yield pure Diphenylmethane-d2.

Characterization Methods
Workflow for Physical Characterization:

Synthesis & Purification

Physical Property Determination

Synthesized Diphenylmethane-d2

Purified Product

Melting Point Determination
(Capillary Method)

Boiling Point Determination
(Distillation)

Density Measurement
(Pycnometer)

Solubility Assessment
(Visual Inspection in Various Solvents)

NMR Spectroscopy
(¹H, ²H, ¹³C NMR for structural confirmation and isotopic purity)

Mass Spectrometry
(Confirmation of Molecular Weight)

Click to download full resolution via product page

Caption: Experimental workflow for characterization.

Melting Point Determination: The melting point can be determined using a standard capillary

melting point apparatus.[6] A small amount of the purified solid is packed into a capillary tube

and heated slowly. The temperature range over which the substance melts is recorded.

Boiling Point Determination: The boiling point is determined by distillation at atmospheric

pressure. The temperature at which the liquid boils and the vapor condenses is recorded as
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the boiling point.

Density Measurement: The density can be measured using a pycnometer. The mass of a

known volume of the liquid is determined at a specific temperature.

Solubility Assessment: The solubility is determined by adding a small amount of the

compound to various solvents at a controlled temperature and observing its dissolution.

Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the

absence of protons at the methylene position and to determine the isotopic purity. ²H NMR

will show a signal corresponding to the deuterium atoms. ¹³C NMR provides information

about the carbon skeleton.

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of

Diphenylmethane-d2, which will be higher than that of the non-deuterated compound due

to the presence of two deuterium atoms.

Logical Relationships in Analysis
The determination of physical properties follows a logical progression from synthesis and

purification to instrumental analysis.
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Caption: Logical flow of compound analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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